5-(1-(Ethylsulfonyl)azetidin-3-yl)-3-(thiophen-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-(1-ethylsulfonylazetidin-3-yl)-3-thiophen-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C11H13N3O3S2/c1-2-19(15,16)14-5-9(6-14)11-12-10(13-17-11)8-3-4-18-7-8/h3-4,7,9H,2,5-6H2,1H3
• InChI Key: BENNHODTNKTCFC-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CC(C1)C2=NC(=NO2)C3=CSC=C3
• Molecular Formula: C11H13N3O3S2
• Molecular Weight: 299.4 g/mol

Description

5-(1-(Ethylsulfonyl)azetidin-3-yl)-3-(thiophen-3-yl)-1,2,4-oxadiazole, also known as ESAO, is a compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. ESAO is a heterocyclic compound that belongs to the class of oxadiazoles and has been found to exhibit promising biological activities.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

• Antimicrobial Activities : Compounds synthesized from azetidinone derivatives, including those related to the specified chemical structure, have been evaluated for their antibacterial and antifungal properties. For instance, the synthesis of azetidinones with various substituents has shown potential antimicrobial activities against a range of bacterial and fungal strains. This research indicates the importance of such compounds in developing new antimicrobial agents (Prajapati & Thakur, 2014).

Anticancer Properties

• Anticancer Activities : The synthesis of derivatives incorporating the 1,3,4-oxadiazole ring and evaluation for anticancer properties have been reported. These compounds exhibit moderate to significant cytotoxicity against various cancer cell lines, highlighting their potential as therapeutic agents in cancer treatment. For instance, specific derivatives have been synthesized and tested for their cytotoxic effects against different cancer cell lines, showing promising results (Adimule et al., 2014).

Antiviral and Other Biological Activities

• Antiviral Agents : Research into the antiviral properties of compounds bearing the 1,3,4-oxadiazole moiety, linked with various heterocyclic rings, suggests potential applications in treating viral infections. These studies provide a basis for further exploration of such compounds as antiviral agents (Albratty et al., 2019).

Chelating Properties

• Transition Metal Chelates : The chelating properties of transition metal chelates derived from benzofuran-1,3,4-oxadiazole combined molecules have been studied, indicating their potential applications in medicinal chemistry and as ligands in coordination chemistry (Varde & Acharya, 2017).